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Compound of Interest |

Compound Name: Solamarin, beta
CAS No.: 3671-38-3
Cat. No.: B1211857
Get Quote
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-Solamarine (Steroidal Glycoalkaloid) Source Matrix:Solanum dulcamara (Bittersweet
Nightshade) roots Target Organism:Biomphalaria glabrata (Intermediate host of Schistosoma
mansoni)

Introduction & Scope

Schistosomiasis remains a neglected tropical disease affecting over 240 million people
worldwide. The control of intermediate snail hosts (Biomphalaria, Bulinus, Oncomelania) is a
critical vector control strategy recommended by the World Health Organization (WHO). While
synthetic molluscicides like Niclosamide are effective, their environmental toxicity and high cost
drive the search for plant-based alternatives.

-Solamarine, a spirosolane-type steroidal glycoalkaloid (SGA) found predominantly in the roots
of Solanum dulcamara, has emerged as a potent bioactive candidate. Unlike simple saponins,
SGAs possess a nitrogenous aglycone (solasodine-like) attached to a carbohydrate moiety,
conferring unique amphiphilic properties that facilitate membrane permeation.

This Application Note provides a rigorous, standardized workflow for extracting
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-solamarine and evaluating its molluscicidal efficacy. It deviates from generic screening
methods by addressing the specific solubility, stability, and recovery-latency issues inherent to
steroidal alkaloids.

Chemical Preparation & Characterization

Objective: To isolate high-purity

-solamarine and prepare stable stock solutions for bioassays. Impurities in crude extracts (e.g.,
tannins, free solasodine) can lead to false positives or antagonistic effects.

Extraction and Isolation Workflow

Note:

-solamarine is most abundant in the roots of S. dulcamara.

o Extraction: Macerate dried, powdered roots (1 kg) in Methanol (MeOH) for 48 hours at room
temperature. Filter and concentrate under reduced pressure.

o Acid-Base Fractionation (Crucial Step):

[¢]

Dissolve crude extract in 5% Acetic Acid (aq).

[¢]

Wash with n-hexane (removes lipids/chlorophyll). Discard hexane.

o

Basify the aqueous phase to pH 10 using

o

Extract the precipitate with Chloroform (

). This fraction contains the total alkaloids.

« Purification: Subject the alkaloid fraction to Silica Gel Column Chromatography.
o Mobile Phase:

(gradient starting at 70:30:3).

o lIsolate fractions matching
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-solamarine standards (

confirmation via TLC).

Stock Solution Preparation

SGAs are hydrophobic. Proper solubilization is vital to prevent precipitation in the aqueous test
medium.

e Solvent: Dimethyl sulfoxide (DMSO).

o Concentration: Prepare a

(

) master stock.

e Storage:

, protected from light (alkaloids are photosensitive).

Critical Control: The final concentration of DMSO in the snail bioassay must not exceed

. Higher solvent concentrations can cause narcosis in snails, invalidating mortality
data.

The Biological System: Biomphalaria glabrata

Standardization:
e Species:Biomphalaria glabrata (Puerto Rican strain is commaon).
e Size: Adult snails, shell diameter

. Juveniles (
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) are more susceptible and should not be used for standard
determination unless specified.

e Acclimatization: Snails must be acclimatized to laboratory conditions (

, 12h light/12h dark cycle) for 72 hours prior to testing.

e Diet: Fed ad libitum with fresh lettuce or commercial spirulina discs. Stop feeding 24 hours
before the assay to minimize fecal debris and metabolic variation.

Protocol: WHO-Guided Immersion Bioassay

This protocol synthesizes the WHO Guidelines for Laboratory and Field Testing of
Molluscicides (2019) with specific adaptations for glycoalkaloid testing.

Experimental Design (Graphviz Visualization)

Quality Control

Prepare Add 10 Snails Critical Step
Stock Solution 0.1-100 ppm Serial Dilution per replicate i i

Determine
e LC50/LC90 Mortality Check

e 1y,
(10,000 ppm in DMSO) (Dechlorinated Water) resh Water) (Mechanical Stimulus)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the immersion bioassay. The recovery phase is mandatory
to distinguish true mortality from alkaloid-induced narcosis.

Detailed Procedure

e Range-Finding Test:

o Prepare broad logarithmic concentrations:

o Use 5 snails per concentration.
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o Determine the narrow range where mortality shifts from

to

o Definitive Test:
o Select 5 concentrations within the determined range (e.g.,

).

o Replicates: Triplicate beakers per concentration (

snails total per dose).

o Volume:

per 10 snails (prevents oxygen depletion).

o Controls:
» Negative Control: Dechlorinated water only.
= Vehicle Control: Water +

DMSO.

» Positive Control: Niclosamide (

e EXxposure:
o Immerse snails for 24 hours.
o Cover beakers with mesh to prevent escape.
o Monitor for "distress syndrome" (hemolymph release, extension of cephalopedal mass).

e Recovery (The "SGA Rule"):
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o Glycoalkaloids can stun snails.

o After 24 hours, remove snails, rinse twice with dechlorinated water, and transfer to fresh

water containers.

o Observe for an additional 24 hours.

» Mortality Assessment:
o Assess at

(24h exposure + 24h recovery).

o Criteria for Death:
1. No movement.
2. No retraction into shell upon mechanical stimulation (prodding with a needle).
3. Discoloration of the shell/tissue.

o Note: If control mortality

, the test is invalid.

Data Recording & Analysis

Table 1: Bioassay Data Recording Template
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. Dead
Concentr Snails
. Log[Conc Dead (48h - % Corrected
ation Exposed .
(24h) Recovery  Mortality %*
(ppm) (n) |
Vehicle
- 30 0 0 0% -
(DMSO0)
5.0 0.69 30 2 1 3.3%
10.0 1.00 30 15 12 40%
20.0 1.30 30 30 28 93.3%

*Corrected % using Abbott’'s Formula if control mortality is between 5-10%.

Calculations: Use Probit Analysis (Finney’s method) to calculate:

¢ (Lethal Concentration 50%)

¢ (Lethal Concentration 90%)

o Confidence Intervals (CI).

Mechanism of Action: Membrane Disruption

-Solamarine acts primarily by complexing with cholesterol in the snail's gill (ctenidium)
membranes, causing pore formation and osmotic lysis.

Mechanism Visualization
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Figure 2: The lytic mechanism of steroidal glycoalkaloids on snail epithelium.

Validation Assay: Hemolysis Test

Since snail membranes are sterol-rich, red blood cell (RBC) hemolysis is a valid proxy for
membrane disruption potency.
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e Prepare a

sheep RBC suspension in phosphate-buffered saline (PBS).

e Incubate with

-solamarine (

) for 60 mins at

o Centrifuge and measure supernatant absorbance at

(release of hemoglobin).

o Correlate

(Hemolytic Concentration) with Molluscicidal

Environmental Safety (Non-Target Toxicity)

To ensure ecological safety, the selectivity ratio must be calculated.

Non-Target Model:Danio rerio (Zebrafish) or Daphnia magna.

Protocol: OECD Guideline 203 (Fish Acute Toxicity Test).

Target: The

for fish should be significantly higher than for snails.

Selectivity Ratio:

.Aratio

indicates a favorable safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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